2-isocyanato-3-methylbenzonitrile
Description
2-Isocyanato-3-methylbenzonitrile, commonly known as IMBN, is an organic compound that is used in a variety of scientific and industrial applications. IMBN is a versatile compound with a wide range of uses, including synthesis, scientific research, and lab experiments.
Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis of 2-isocyanato-3-methylbenzonitrile can be achieved through a two-step process involving the reaction of 2-chloro-3-methylbenzonitrile with sodium azide followed by the reaction of the resulting 2-azido-3-methylbenzonitrile with phosgene.", "Starting Materials": [ "2-chloro-3-methylbenzonitrile", "sodium azide", "phosgene" ], "Reaction": [ "Step 1: 2-chloro-3-methylbenzonitrile is reacted with sodium azide in the presence of a solvent such as DMF or DMSO to yield 2-azido-3-methylbenzonitrile.", "Step 2: The resulting 2-azido-3-methylbenzonitrile is then reacted with phosgene in the presence of a base such as triethylamine to yield 2-isocyanato-3-methylbenzonitrile." ] } | |
CAS RN |
1261737-76-1 |
Molecular Formula |
C9H6N2O |
Molecular Weight |
158.2 |
Purity |
95 |
Origin of Product |
United States |
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